Cas no 175965-65-8 (8-Methoxy-[1,2,4]triazolo[1,5-a]pyridin-2-amine)

• Product Name: 8-Methoxy-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• CAS No: 175965-65-8
• MF: C₇H₈N₄O
• MW: 164.164620399475
• MDL: MFCD11520368
• CID: 1011413
• PubChem ID: 11298148
• Update Time: 2025-06-15

8-Methoxy-[1,2,4]triazolo[1,5-a]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 8-Methoxy-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• I14-9474
• 8-Methoxy[1,2,4]triazolo[1,5-a]pyridin-2-ylamine
• 8-Methoxy-[1,2,4]triazol[1,5-a]pyridine-2-amine
• 8-Methoxy-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine
• DTXSID80461539
• AKOS006324508
• SCHEMBL1854893
• 8-methoxy-[1,2,4]triazolo [1,5-a]pyridin-2-yl-amine
• CS-0311620
• 175965-65-8
• JKWVYDCURGHICU-UHFFFAOYSA-N
• MFCD11520368
• [1,2,4]Triazolo[1,5-a]pyridin-2-amine, 8-methoxy-
• DB-065134
• AS-39126
• EN300-1274736
• AMY15730

• MDL： MFCD11520368
• Inchi： 1S/C7H8N4O/c1-12-5-3-2-4-11-6(5)9-7(8)10-11/h2-4H,1H3,(H2,8,10)
• InChI Key： JKWVYDCURGHICU-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CN2C1=NC(N)=N2

Computed Properties

• Exact Mass: 164.07000
• Monoisotopic Mass: 164.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 65.4Ų

Experimental Properties

• Density: 1.48
• Refractive Index: 1.701
• PSA: 65.44000
• LogP: 0.90130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 8-Methoxy-[1,2,4]triazolo[1,5-a]pyridin-2-amine

Professional Introduction to Compound with CAS No. 175965-65-8 and Product Name: 8-Methoxy-[1,2,4]triazolo[1,5-a]pyridin-2-amine

The compound identified by the CAS number 175965-65-8 and the product name 8-Methoxy-[1,2,4]triazolo[1,5-a]pyridin-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the triazolopyridine class, a scaffold that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The structural motif of 8-Methoxy-[1,2,4]triazolo[1,5-a]pyridin-2-amine incorporates a pyridine ring fused with a triazole ring, an arrangement that is known to enhance binding affinity and selectivity in drug design.

Recent research in medicinal chemistry has highlighted the importance of triazolopyridine derivatives in the development of novel therapeutic agents. The presence of the methoxy group at the 8-position of the pyridine ring in this compound not only influences its electronic properties but also modulates its interaction with biological targets. This modification has been strategically employed to improve solubility, metabolic stability, and overall pharmacokinetic profiles. The amine functional group at the 2-position further extends the compound's potential for further derivatization, enabling the synthesis of analogs with tailored biological activities.

One of the most compelling aspects of 8-Methoxy-[1,2,4]triazolo[1,5-a]pyridin-2-amine is its demonstrated efficacy in preclinical studies. Researchers have observed promising results in its ability to inhibit specific enzymes and receptors implicated in various diseases. For instance, studies have indicated that this compound exhibits inhibitory activity against certain kinases and transcription factors, which are critical players in pathways associated with cancer and inflammatory disorders. The precise binding interactions facilitated by its triazolopyridine core have been elucidated through structural biology techniques such as X-ray crystallography and NMR spectroscopy.

The synthesis of 8-Methoxy-[1,2,4]triazolo[1,5-a]pyridin-2-amine involves a multi-step process that requires careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriate precursors under controlled conditions, followed by functional group transformations to introduce the methoxy and amine groups. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and energy consumption. These improvements align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in understanding the binding mode of 8-Methoxy-[1,2,4]triazolo[1,5-a]pyridin-2-amine with target proteins. These simulations have provided insights into key interactions such as hydrogen bonding networks and hydrophobic pockets that contribute to its potency. By leveraging machine learning algorithms, researchers can predict novel derivatives with enhanced activity profiles before conducting costly wet-lab experiments. This integration of computational tools has accelerated the drug discovery pipeline significantly.

The pharmacological profile of 8-Methoxy-[1,2,4]triazolo[1,5-a]pyridin-2-amine has been further explored through cell-based assays and animal models. Preliminary findings suggest that it exhibits favorable pharmacokinetic properties with reasonable bioavailability and minimal off-target effects. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for treating central nervous system disorders. Ongoing clinical trials are evaluating its safety and efficacy in human subjects suffering from various conditions.

In conclusion,8-Methoxy-[1,2,4]triazolo[1,5-a]pyridin-2-amine (CAS No. 175965-65-8) stands as a testament to the ingenuity of modern pharmaceutical chemistry. Its unique structural features combined with compelling preclinical data position it as a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, further refinements in synthetic methodologies will be crucial for optimizing its production scalability while maintaining high standards of quality control.